Enantioselective synthesis of 1,2,4-triazolines by chiral iron(ii)-complex catalyzed cyclization of α-isocyano esters and azodicarboxylates†

Chemical Communications Pub Date: 2013-02-20 DOI: 10.1039/C3CC39088H

Abstract

Enantioselective cyclization of α-isocyano esters with azodicarboxylates catalyzed by FeII–N,N′-dioxide complexes has been developed. Under mild conditions, a variety of 1,2,4-triazoline derivatives was obtained in high yields and enantioselectivities.

Graphical abstract: Enantioselective synthesis of 1,2,4-triazolines by chiral iron(ii)-complex catalyzed cyclization of α-isocyano esters and azodicarboxylates
Enantioselective synthesis of 1,2,4-triazolines by chiral iron(ii)-complex catalyzed cyclization of α-isocyano esters and azodicarboxylates†
Recommended Literature
Chemical Communications
Journal Name：Chemical Communications
Research Products